Cas no 1261931-19-4 (5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid)

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid structure
1261931-19-4 structure
Product Name:5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
CAS No:1261931-19-4
MF:C15H10ClFO4
MW:308.688907146454
MDL:MFCD18322113
CID:2764268
PubChem ID:53227943
Update Time:2025-04-21

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%
    • 5-CHLORO-3-(2-FLUORO-5-METHOXYCARBONYLPHENYL)BENZOIC ACID
    • 1261931-19-4
    • 5-Chloro-2'-fluoro-5'-(methoxycarbonyl)[1,1'-biphenyl]-3-carboxylic acid
    • MFCD18322113
    • DTXSID40691476
    • 5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid
    • MDL: MFCD18322113
    • Inchi: 1S/C15H10ClFO4/c1-21-15(20)8-2-3-13(17)12(7-8)9-4-10(14(18)19)6-11(16)5-9/h2-7H,1H3,(H,18,19)
    • InChI Key: ZADNYJCTBOVJCE-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=C(C=1)C1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

  • Exact Mass: 308.0251647Da
  • Monoisotopic Mass: 308.0251647Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63.6Ų

5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB329388-5 g
5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; .
1261931-19-4 95%
5g
€1159.00 2023-04-26
abcr
AB329388-5g
5-Chloro-3-(2-fluoro-5-methoxycarbonylphenyl)benzoic acid, 95%; .
1261931-19-4 95%
5g
€1159.00 2025-04-21
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